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Compound of Interest

Compound Name: Chlorobutanol

Cat. No.: B7769409

An In-depth Overview of its Chemical Identity, Properties, Synthesis, and Biological Activity

Introduction

Chlorobutanol, a chlorinated tertiary alcohol, is a versatile compound with a long history of
use in the pharmaceutical industry.[1] It serves as a preservative in various formulations,
including ophthalmic, injectable, and intranasal preparations, owing to its bacteriostatic and
antifungal properties.[2][3] Beyond its role as an excipient, chlorobutanol also exhibits mild
sedative, hypnotic, and local anesthetic effects.[2][4] This technical guide provides a
comprehensive overview of chlorobutanol, focusing on its chemical identity, physicochemical
properties, synthesis, and mechanism of action, tailored for researchers, scientists, and drug
development professionals.

Chemical Identification

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b7769409?utm_src=pdf-interest
https://www.benchchem.com/product/b7769409?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorobutanol
https://en.wikipedia.org/wiki/Chlorobutanol
https://uomustansiriyah.edu.iq/media/lectures/4/4_2019_09_25!11_23_08_PM.pdf
https://www.benchchem.com/product/b7769409?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chlorobutanol
https://go.drugbank.com/drugs/DB11386
https://www.benchchem.com/product/b7769409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 57-15-8[1]

IUPAC Name 1,1,1-trichloro-2-methylpropan-2-ol[1][2]
Chlorbutol, Chloretone, 1,1,1-Trichloro-2-methyl-

Synonyms
2-propanol[1][2]

Molecular Formula C4H7CI30O[1]

Molecular Weight 177.46 g/mol [5]

Physicochemical Properties

Chlorobutanol is a white, crystalline solid with a characteristic camphor-like odor.[2] It is
volatile and can sublime at room temperature.[5]

Property Value
Melting Point ~78 °C[5][6]
Boiling Point 167 - 173 °C[2][5]

Slightly soluble in water (8 g/L at 20 °C)[5].
Solubility Freely soluble in alcohol, ether, chloroform, and

glycerol.[1][5]

pKa 12.87 + 0.29]5]

LogP 2.030[5]

Synthesis of Chlorobutanol

The synthesis of chlorobutanol is a classic example of a nucleophilic addition reaction.[3][7] It
is typically prepared by the reaction of chloroform and acetone in the presence of a strong
base, such as potassium hydroxide.[7][8]

Experimental Protocol: Synthesis of Chlorobutanol

This protocol outlines a common laboratory-scale synthesis of chlorobutanol.
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Materials:

e Chloroform (11 mL)[8][9]

o Acetone (14 mL)[8][9]

o Potassium hydroxide (1 g, solid)[8][9]
e Round bottom flask[9]

» Ethanol (for recrystallization)[3]

o Water (for recrystallization)[3]
Procedure:

e In a round bottom flask, dissolve 1 g of solid potassium hydroxide in 11 mL of chloroform
with shaking.[9]

 To this solution, add 14 mL of acetone and shake the mixture for 15 minutes.[9]

o Allow the reaction mixture to stand for 30 minutes. During this time, crystals of
chlorobutanol will begin to separate.[9]

 Filter the crude product.

Purify the chlorobutanol by recrystallization from a mixture of ethanol and water.[3]

Reaction Mechanism: The synthesis proceeds via the formation of the trichloromethanide anion
from the reaction of chloroform with potassium hydroxide. This nucleophile then attacks the
electrophilic carbonyl carbon of acetone, followed by protonation of the resulting alkoxide to
yield chlorobutanol.

Synthesis Workflow
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Caption: Workflow for the synthesis of Chlorobutanol.

Mechanism of Action

Chlorobutanol's biological effects are multifaceted. Its preservative action is attributed to its
ability to disrupt the lipid structure of microbial cell membranes, leading to increased
permeability and cell lysis.[1][4] As a sedative and hypnotic, its mechanism is thought to be
similar to that of chloral hydrate and other anesthetics, though the precise pathways are not
fully elucidated.[2][10] Some studies suggest that its antiplatelet effects may stem from the
inhibition of the arachidonic acid pathway.[4]

Antimicrobial Action Pathway

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b7769409?utm_src=pdf-body-img
https://www.benchchem.com/product/b7769409?utm_src=pdf-body
https://www.benchchem.com/product/b7769409?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorobutanol
https://go.drugbank.com/drugs/DB11386
https://en.wikipedia.org/wiki/Chlorobutanol
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/exploring-the-synthesis-and-applications-of-chlorobutanol
https://go.drugbank.com/drugs/DB11386
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chlorobutanol

Chlorobutanol

Disrupts Lipid Structure

Misrobial Cell

Cell Membrane
(Lipid Bilayer)

ncreases Permeabilit

~

Cell Lysis

Click to download full resolution via product page

Caption: Mechanism of Chlorobutanol's antimicrobial action.

Applications in Research and Drug Development

Chlorobutanol's primary application in the pharmaceutical industry is as a preservative,
typically at a concentration of 0.5%, to ensure the stability and sterility of multi-ingredient
formulations.[1][2] Its anesthetic properties have also been utilized in veterinary medicine for
the euthanasia of invertebrates and fish.[2] For researchers, its ability to induce
parthenogenesis in sea urchin eggs has been a subject of study.[2] However, its use as a
sedative in humans is limited due to a long terminal half-life of approximately 37 days, which
can lead to significant accumulation with multiple doses.[1]

Safety and Toxicology

Chlorobutanol is considered a skin and severe eye irritant.[2] It is also known to be toxic to the
liver.[2] When heated to decomposition, it emits toxic fumes of hydrogen chloride.[1] Therefore,
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appropriate safety precautions, including the use of personal protective equipment, should be
strictly followed when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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